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Abstract
5-Hydroxynicotinic acid, a pyridine derivative, has garnered interest in various scientific fields

for its role as a versatile chemical intermediate and biologically active molecule. This technical

guide provides a comprehensive overview of its discovery, history, physicochemical properties,

and synthesis. Furthermore, it delves into its known biological roles, particularly its involvement

in enzymatic pathways, and provides detailed experimental protocols and workflows relevant to

its study.

Discovery and History
The discovery of 5-Hydroxynicotinic acid is intricately linked to the broader exploration of

pyridine chemistry. While a definitive first synthesis or isolation in historical literature remains

elusive, its study is a part of the extensive research into nicotinic acid (Vitamin B3) and its

derivatives that began in the early 20th century. Early investigations into the synthesis and

properties of various substituted pyridines likely led to the eventual characterization of 5-
Hydroxynicotinic acid. Its significance grew with the understanding of its utility as a precursor

for more complex molecules in medicinal chemistry and as a tool for studying enzymatic

mechanisms.[1]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-Hydroxynicotinic acid is

essential for its application in research and development. The following table summarizes key

quantitative data for this compound.

Property Value Reference

Molecular Formula C₆H₅NO₃ [1]

Molecular Weight 139.11 g/mol [1]

CAS Number 27828-71-3 [1]

Appearance
White to off-white to yellow

solid/powder to crystal
[2]

Melting Point 299 °C [2]

Boiling Point (Predicted) 519.3 ± 35.0 °C [2]

Density (Predicted) 1.485 ± 0.06 g/cm³ [2]

pKa (Predicted) 2.08 ± 0.10 [2]

Solubility Soluble in water. [3]

Storage Temperature
Room Temperature (Inert

atmosphere)
[2]

Synthesis and Experimental Protocols
Several synthetic routes to 5-Hydroxynicotinic acid have been reported. A common and well-

documented method involves the nucleophilic substitution of 5-bromonicotinic acid.

Synthesis from 5-Bromonicotinic Acid
This method provides a reliable route to 5-Hydroxynicotinic acid.

Reaction Scheme:

Detailed Experimental Protocol:
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Reagents and Materials:

5-Bromonicotinic acid (10.1 g, 0.05 mol)

Sodium hydroxide (NaOH) (10 g)

Copper sulfate pentahydrate (CuSO₄·5H₂O) (3.1 g)

Copper powder (0.42 g)

Sodium sulfide hydrate (Na₂S·xH₂O) (4.8 g)

Concentrated hydrochloric acid (HCl)

Distilled water

Procedure:

Dissolve 10 g of NaOH in 63 mL of water in a reaction flask.

To this solution, add 10.1 g of 5-bromonicotinic acid, 3.1 g of copper sulfate pentahydrate,

and 0.42 g of copper powder.

Stir the reaction mixture vigorously and heat under reflux for 30 hours.

After reflux, cool the mixture to room temperature.

Add 4.8 g of sodium sulfide hydrate and continue stirring overnight.

Heat the mixture to 70 °C and filter to remove the copper sulfide precipitate.

Cool the filtrate and acidify with concentrated hydrochloric acid to a pH of 3.

A white precipitate of 5-Hydroxynicotinic acid will form.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Biological Significance and Signaling Pathways
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5-Hydroxynicotinic acid is recognized for its role as a metabolite and its interaction with

specific enzymes. Its structural similarity to other biologically important pyridine derivatives

makes it a subject of interest in metabolic and signaling pathway research.

Interaction with 2-methyl-3-hydroxypyridine-5-carboxylic
acid oxygenase (MHPCO)
5-Hydroxynicotinic acid is a known substrate analog and competitive inhibitor of the

flavoprotein 2-methyl-3-hydroxypyridine-5-carboxylic acid oxygenase (MHPCO). This enzyme

is involved in the degradation of Vitamin B6. The study of how 5-Hydroxynicotinic acid binds

to and is processed by MHPCO provides valuable insights into the enzyme's catalytic

mechanism.

Below is a diagram illustrating the interaction of 5-Hydroxynicotinic acid with the MHPCO

active site, preventing the binding of the natural substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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